Cas no 782465-94-5 (2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• CAS No: 782465-94-5
• MF: C₁₄H₁₄ClN₃O₃S
• MW: 339.797260761261
• CID: 5971724
• PubChem ID: 866857
• Update Time: 2025-06-10

2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 2-((5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-morpholinoethan-1-one
• Ethanone, 2-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-morpholinyl)-
• SMR000621946
• MLS000950391
• 2-((5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-morpholinoethanone
• AKOS001043678
• SR-01000124599-1
• CHEMBL1511487
• 2-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• HMS2895M10
• F0594-0213
• SR-01000124599
• 2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
• 782465-94-5
• Z21495970
• CCG-28335

• Inchi： 1S/C14H14ClN3O3S/c15-11-3-1-10(2-4-11)13-16-17-14(21-13)22-9-12(19)18-5-7-20-8-6-18/h1-4H,5-9H2
• InChI Key： ONPHXHSBWGLWGQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NN=C(C2=CC=C(Cl)C=C2)O1

Computed Properties

• Exact Mass: 339.0444402g/mol
• Monoisotopic Mass: 339.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 545.2±60.0 °C(Predicted)
• pka: -1.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one

Introduction to 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 782465-94-5)

2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 782465-94-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one is characterized by a central oxadiazole ring linked to a chlorophenyl group and a morpholine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chlorophenyl group enhances lipophilicity, which can improve cellular penetration and target binding affinity. The morpholine ring, on the other hand, contributes to the compound's solubility and stability in biological systems.

Recent studies have explored the pharmacological activities of 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G2/M phase.

Beyond its anticancer properties, 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines like TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

The pharmacokinetic profile of 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one has also been studied to evaluate its suitability for therapeutic use. Oral administration in animal models has shown good bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily in the liver via cytochrome P450 enzymes and excreted in urine and feces.

In terms of safety, preclinical toxicology studies have indicated that 2-{5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(morpholin-4-y l)ethanone has a low toxicity profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The development of new drugs often involves optimizing the structure of lead compounds to enhance their therapeutic potential while minimizing side effects. In this context, researchers have synthesized several derivatives of 2-{5-(4-chlorophenyl)-1,3,4 -oxadiazol - 2 - ylsulfanyl} - 1 - (morpholin - 4 - yl )ethanone. These derivatives have been evaluated for their improved pharmacological activities and reduced toxicity. For example, substituting the chlorophenyl group with other aromatic or heterocyclic moieties has led to compounds with enhanced anticancer activity against multidrug-resistant cancer cells.

In conclusion, 2-{5-(4-chlorophenyl)-1 , 3 , 4 - oxad iazol - 2 - ylsulfanyl} - 1 - (mor pholin - 4 - yl )ethanone (CAS No . 78 2 465 -9 4 - 5 ) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases . Its unique chemical structure , combined with its favorable pharmacological properties , makes it an attractive candidate for further preclinical and clinical investigation . As research in this area continues , it is anticipated that this compound will contribute significantly to advancing our understanding of disease mechanisms and improving patient outcomes .